4-(1,8-naphthyridin-2-yl)-N-(oxan-4-yl)piperidine-1-carboxamide
Description
4-(1,8-Naphthyridin-2-yl)-N-(oxan-4-yl)piperidine-1-carboxamide is a synthetic small molecule characterized by a piperidine core substituted at the 4-position with a 1,8-naphthyridin-2-yl heterocycle and at the 1-position with a carboxamide group bearing an oxan-4-yl (tetrahydropyran-4-yl) moiety. The oxan-4-yl group enhances solubility due to its oxygen-containing tetrahydropyran ring, while the piperidine-carboxamide framework is a common pharmacophore in medicinal chemistry, often associated with kinase inhibition or G protein-coupled receptor (GPCR) modulation.
Properties
IUPAC Name |
4-(1,8-naphthyridin-2-yl)-N-(oxan-4-yl)piperidine-1-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c24-19(21-16-7-12-25-13-8-16)23-10-5-14(6-11-23)17-4-3-15-2-1-9-20-18(15)22-17/h1-4,9,14,16H,5-8,10-13H2,(H,21,24) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INYGSJZUIABXBL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NC3=C(C=CC=N3)C=C2)C(=O)NC4CCOCC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 4-(1,8-naphthyridin-2-yl)-N-(oxan-4-yl)piperidine-1-carboxamide is a synthetic organic molecule with a complex structure that includes a piperidine ring and a naphthyridine moiety. Its potential biological activities stem from its ability to interact with various biological targets, making it a subject of interest in medicinal chemistry and pharmacology.
Chemical Structure and Properties
The molecular formula for this compound is , with a molecular weight of approximately 318.39 g/mol. The presence of multiple functional groups allows for diverse interactions within biological systems.
Biological Activity Overview
Preliminary studies indicate that this compound exhibits a range of biological activities, including:
- Anticancer Activity : The compound has shown promise in inhibiting the proliferation of cancer cells.
- Antimicrobial Properties : It may possess activity against various bacterial strains.
- Enzyme Inhibition : Potential to inhibit key enzymes involved in metabolic pathways.
The proposed mechanisms through which 4-(1,8-naphthyridin-2-yl)-N-(oxan-4-yl)piperidine-1-carboxamide exerts its biological effects include:
- Interaction with DNA : Studies suggest that the compound may intercalate into DNA, disrupting replication and transcription processes.
- Inhibition of Signaling Pathways : It may inhibit specific signaling pathways involved in cell proliferation and survival.
- Induction of Apoptosis : The compound has been linked to the activation of apoptotic pathways in cancer cells.
Case Studies and Research Findings
Several studies have been conducted to assess the biological activity of this compound:
-
Anticancer Studies :
- A study demonstrated that the compound significantly inhibited the growth of A549 lung cancer cells with an IC50 value of 9 μM. This inhibition was associated with cell cycle arrest and morphological changes indicative of apoptosis .
- Another research highlighted the compound's ability to disrupt FAK/Paxillin signaling pathways, leading to reduced invasion characteristics in metastatic cancer cell lines .
-
Antimicrobial Activity :
- Preliminary tests indicated that 4-(1,8-naphthyridin-2-yl)-N-(oxan-4-yl)piperidine-1-carboxamide displayed antimicrobial activity against several bacterial strains, suggesting potential applications in treating infections .
- Enzyme Inhibition :
Comparative Analysis
To better understand the biological activity of 4-(1,8-naphthyridin-2-yl)-N-(oxan-4-yl)piperidine-1-carboxamide, it is useful to compare it with structurally similar compounds:
| Compound Name | Molecular Formula | Biological Activity |
|---|---|---|
| N-(oxan-4-yl)-4-[6-(pyrimidin-5-yl)-1,8-naphthyridin-2-yl]piperidine-1-carboxamide | C19H22N4O2 | Anticancer, antimicrobial |
| N-prop-2-enyl-4-[6-(pyrimidin-5-yl)-1,8-naphthyridin-2-yl]piperidine-1-carboxamide | C21H24N4O2 | Antimicrobial, enzyme inhibition |
This table illustrates how different substitutions on the core structure can lead to variations in biological activity.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound’s structural and functional attributes can be contextualized against related piperidine-carboxamide derivatives (Table 1). Key comparisons include:
Table 1: Structural and Functional Comparison of Piperidine-Carboxamide Derivatives
Structural and Functional Insights
The naphthyridine’s dual nitrogen atoms may enhance hydrogen-bonding interactions compared to adamantyl or benzyl groups in other analogs . The oxan-4-yl carboxamide substituent provides a balance of solubility and metabolic stability relative to the trifluoroethyl group in MK0974 (which improves potency but increases CYP-mediated metabolism) .
Pharmacokinetic Profiles :
- Compound 67’s adamantyl group confers extreme lipophilicity, reducing aqueous solubility (<10 µM) and complicating formulation . In contrast, the target compound’s oxan-4-yl group likely enhances solubility (estimated >50 µM) while maintaining moderate blood-brain barrier permeability.
- PF3845’s trifluoromethylpyridyloxy-benzyl substituent contributes to prolonged half-life (t1/2 ~6 hours in rats) due to resistance to oxidative metabolism, a feature absent in the target compound .
Target Selectivity: MK0974’s imidazopyridine moiety is critical for CGRP receptor antagonism (IC50 = 0.3 nM), whereas the target compound’s naphthyridine may favor kinase inhibition (e.g., JAK2 or ALK) based on structural homology to known inhibitors .
Research Findings and Implications
- Synthetic Accessibility : Compound 67’s synthesis achieved only 25% yield via TLC purification, suggesting challenges in scaling adamantyl-containing analogs . The target compound’s tetrahydropyran group may streamline synthesis due to commercial availability of oxan-4-amine precursors.
- Therapeutic Potential: PF750’s quinoline-methyl group enabled CNS activity in neuropathic pain models, suggesting that the target compound’s naphthyridine could similarly target neurological pathways if optimized for brain penetration .
- Limitations : The absence of in vivo data for the target compound necessitates further profiling to assess off-target effects, particularly given the promiscuity of piperidine-carboxamides toward GPCRs and ion channels .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
